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Compound of Interest

Compound Name: Chlorocycloheptane

Cat. No.: B1583793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Chlorocycloheptane (CAS No. 2453-46-5). Adherence to these procedures is

crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information
Property Value Reference

Chemical Formula C₇H₁₃Cl [1]

Molecular Weight 132.63 g/mol [1]

Appearance
Colorless to light yellow/orange

liquid

Boiling Point 175 °C

Flash Point 48 °C

Specific Gravity 1.01 (20/20 °C)

Refractive Index 1.47

Purity >98.0% (GC)
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Chlorocycloheptane is a flammable liquid and vapor.[1] It is essential to handle this

compound with appropriate safety precautions.

Hazard Statement GHS Classification Precautionary Statements

H226
Flammable liquid and vapor

[Warning Flammable liquids]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P233:

Keep container tightly closed.

P370 + P378: In case of fire:

Use dry sand, dry chemical or

alcohol-resistant foam to

extinguish. P403 + P235: Store

in a well-ventilated place. Keep

cool. P501: Dispose of

contents/container to an

approved waste disposal plant.

Pictogram:

alt text

Handling Protocols
3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before

use and dispose of contaminated gloves properly.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

inhalation risk is high, use a NIOSH-approved respirator.
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3.2. General Handling Procedures

Work in a well-ventilated area, preferably a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use spark-proof tools and explosion-proof equipment.[2]

Avoid contact with eyes, skin, and clothing.[2]

Keep the container tightly closed when not in use.[2]

Keep away from heat, sparks, and open flames.[2]

Avoid ingestion and inhalation.[2]

Wash hands thoroughly after handling.[2]

3.3. Emergency Procedures: Spills and Leaks

Remove all sources of ignition.[2]

Evacuate personnel from the area.

Ventilate the area of the spill.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

Place the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.

Storage Protocols
4.1. Storage Conditions

Temperature: Store in a cool, well-ventilated place. A recommended storage temperature is

below 15°C in a dark place.
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Atmosphere: Store under an inert gas as the compound is air sensitive.

Container: Keep the container tightly closed.

Location: Store in a designated flammables area away from incompatible substances.[2]

4.2. Incompatible Materials

Strong Oxidizing Agents: Avoid contact with strong oxidizing agents.

Strong Bases: Avoid contact with strong bases.

Acids and Acid Fumes: Contact with acids or acid fumes may evolve highly toxic chloride

fumes.[3]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for handling and storing

Chlorocycloheptane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/28163.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclohexane
https://www.benchchem.com/product/b1583793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Chlorocycloheptane

Pre-Use Check:
- Verify container integrity

- Read SDS

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

Handling in Fume Hood:
- Ground equipment

- Use spark-proof tools
- Dispense required amount

Storage:
- Tightly sealed container

- Under inert gas
- Cool, dark, ventilated area

(<15°C)

Store unused portion

Waste Disposal:
- Collect in labeled container

- Follow institutional guidelines

Dispose of waste

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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